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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B10780566 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Buprofezin, a thiadiazine insecticide. The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe handling and

compliance with regulations.

I. Immediate Safety Precautions and Personal
Protective Equipment (PPE)
Before handling Buprofezin for disposal, it is crucial to wear appropriate Personal Protective

Equipment (PPE) to minimize exposure risks.

Eye and Face Protection: Chemical safety goggles or a face shield are necessary to prevent

contact with eyes.[1]

Skin Protection: Wear impervious rubber gloves and boots, along with protective clothing, to

prevent skin contact.[1]

Respiratory Protection: In case of dust or spray mist, use a NIOSH/MSHA-approved self-

contained breathing apparatus.[1]

General Hygiene: Do not eat, drink, or smoke when handling the product.[2][3] Wash hands

and face thoroughly after handling.[2][3] Contaminated clothing should be removed and

washed before reuse.[1]
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II. Step-by-Step Disposal Procedures
Buprofezin and its containers must be treated as hazardous waste and disposed of in

accordance with all local, regional, and national regulations.[2]

Step 1: Managing Spills

In the event of a spill, immediate containment is critical to prevent environmental

contamination.

Ventilate the Area: Ensure adequate ventilation.

Contain the Spill: Use non-combustible, absorbent materials like sand, earth, vermiculite, or

diatomaceous earth to contain the spill.[2]

Collect Spilled Material: Carefully collect the absorbed material and place it into a suitable,

labeled container for disposal.[2]

Decontaminate the Area: Wash the contaminated area with a small amount of water and

detergent. Absorb the cleaning solution with inert material and place it in the same disposal

container.[4]

Prevent Environmental Release: Do not allow the spilled material or rinse water to enter

drains, sewers, ditches, or waterways.[2] If public water is contaminated, inform the

appropriate authorities immediately.[2]

Step 2: Disposing of Unused Buprofezin Product

Unused Buprofezin must be disposed of as hazardous waste.

Do Not Dispose On-Site: Never dispose of undiluted chemicals on-site.[5]

Use a Licensed Waste Disposal Service: Dispose of the product through an approved waste

disposal service provider or at a suitable incineration plant, observing local regulations.[2][6]

Follow Label Instructions: The product label contains specific disposal information that must

be followed.[2][7]
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Step 3: Disposing of Empty Containers

Empty containers may retain hazardous residues and must be handled appropriately.[8]

Triple or Pressure Rinse: Thoroughly rinse the empty container.

Invert the container over the spray or mixing tank and allow it to drain for at least 30

seconds after the flow has slowed to a drip.[3]

Rinse the container three times with a volume of water equal to at least 10% of the

container's volume.[3]

Add Rinsings to Spray Tank: Add the rinse water to the spray tank to be used as part of the

product application.[3][5] Do not contaminate water sources with rinse water.[2]

Render Container Unusable: Puncture and crush the container to prevent reuse.

Dispose of Rinsed Container: Dispose of the rinsed container as hazardous waste or take it

for local recycling, if available.[3][8] Do not reuse empty containers for any purpose.[2][3][7] If

no landfill is available, containers may need to be buried in a designated disposal pit.[5]

III. Quantitative Data Summary
The following table summarizes key quantitative data related to the transport and disposal of

Buprofezin.
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Parameter Value Reference

UN Number 3077, 3082, 2588 [2][4][5][8]

UN Proper Shipping Name

Environmentally Hazardous

Substance, Solid, N.O.S.

(Buprofezin 500 g/kg);

Environmentally hazardous

substances, liquid, n.o.s.

(Buprofezin); Thiadiazine

pesticide, liquid, toxic

[2][4][5][8]

Transport Hazard Class 9, 6.1 [2][4][5][8]

Packaging Group III [2][4][5]

Marine Pollutant Yes [2]

IV. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Buprofezin and

its containers.
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Caption: Logical workflow for Buprofezin waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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